Cas no 851950-39-5 (ethyl 3-(4-chlorophenyl)-5-(2-fluorobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 3-(4-chlorophenyl)-5-(2-fluorobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851950-39-5
• MF: C₂₂H₁₅ClFN₃O₄S
• MW: 471.888606309891
• CID: 6453344
• Update Time: 2025-10-28

ethyl 3-(4-chlorophenyl)-5-(2-fluorobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-chlorophenyl)-5-(2-fluorobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 3-(4-chlorophenyl)-5-(2-fluorobenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 3-(4-chlorophenyl)-5-[(2-fluorobenzoyl)amino]-3,4-dihydro-4-oxo-, ethyl ester

• Inchi： 1S/C22H15ClFN3O4S/c1-2-31-22(30)18-15-11-32-20(25-19(28)14-5-3-4-6-16(14)24)17(15)21(29)27(26-18)13-9-7-12(23)8-10-13/h3-11H,2H2,1H3,(H,25,28)
• InChI Key： MIIGXSPIKJJDHF-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(Cl)C=C2)C(=O)C2=C(NC(=O)C3=CC=CC=C3F)SC=C12

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 10.81±0.20(Predicted)

Additional information on ethyl 3-(4-chlorophenyl)-5-(2-fluorobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Ethyl 3-(4-chlorophenyl)-5-(2-fluorobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate: A Comprehensive Overview

Ethyl 3-(4-chlorophenyl)-5-(2-fluorobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851950-39-5) is a complex organic compound with a unique structure that combines multiple functional groups and aromatic systems. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a thienopyridazine core, which is fused with a benzene ring and substituted with chlorine and fluorine atoms, making it highly versatile for chemical modifications and biological interactions.

The thienopyridazine moiety in this compound is a key structural feature that contributes to its electronic properties and reactivity. Recent studies have shown that such heterocyclic systems are capable of forming stable charge-transfer complexes, which are of great interest in the development of organic semiconductors. For instance, researchers have explored the use of thienopyridazines in organic field-effect transistors (OFETs), where their ability to stabilize charges enhances device performance. This property makes ethyl 3-(4-chlorophenyl)-5-(2-fluorobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate a promising candidate for next-generation electronic materials.

In the pharmaceutical industry, the presence of chlorine and fluorine substituents in this compound enhances its bioavailability and pharmacokinetic properties. These halogen atoms also play a critical role in modulating the compound's interaction with biological targets. For example, recent research has demonstrated that fluorinated aromatic compounds can exhibit potent inhibitory activity against various enzymes involved in disease pathways. This suggests that ethyl 3-(4-chlorophenyl)-5-(2-fluorobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate could be developed into a drug candidate for treating conditions such as cancer or inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thienopyridazine ring through cyclization reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution or coupling reactions. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling the large-scale production of ethyl 3-(4-chlorophenyl)-5-(2-fluorobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate for both research and industrial applications.

From an environmental perspective, the stability and degradability of ethyl 3-(4-chlorophenyl)-5-(2-fluorobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate are critical factors to consider. Recent studies have focused on evaluating its persistence in different environmental media and its potential impact on ecosystems. Preliminary results indicate that the compound undergoes slow degradation under aerobic conditions but exhibits low toxicity to aquatic organisms at environmentally relevant concentrations. These findings are essential for ensuring the sustainable use of this compound in various industrial processes.

In conclusion, ethyl 3-(4-chlorophenyl)-5-(2-fluorobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851950-39-5) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an increasingly important role in both academic studies and industrial innovations.